N-[4-(acetylamino)phenyl]-4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)butanamide

• IUPAC Name: N-(4-acetamidophenyl)-4-(3,5-dimethyl-4-nitropyrazol-1-yl)butanamide
• InChI: InChI=1S/C17H21N5O4/c1-11-17(22(25)26)12(2)21(20-11)10-4-5-16(24)19-15-8-6-14(7-9-15)18-13(3)23/h6-9H,4-5,10H2,1-3H3,(H,18,23)(H,19,24)
• InChI Key: JVVLZBOBYIPXLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCCC(=O)NC2=CC=C(C=C2)NC(=O)C)C)[N+](=O)[O-]
• Molecular Formula: C17H21N5O4
• Molecular Weight: 359.4 g/mol

Description

N-[4-(acetylamino)phenyl]-4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that belongs to the class of pyrazole-based compounds. The compound is also known by its chemical name, DPP-4 inhibitor, and is used in the treatment of type 2 diabetes.

Mechanism of Action

N-[4-(acetylamino)phenyl]-4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)butanamide works by inhibiting the enzyme dipeptidyl peptidase-4 (DPP-4), which is responsible for the degradation of incretin hormones. By inhibiting DPP-4, the compound increases the levels of incretin hormones in the body, which in turn stimulates insulin secretion and reduces blood glucose levels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[4-(acetylamino)phenyl]-4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)butanamide are primarily related to its mechanism of action. The compound increases the levels of incretin hormones in the body, which stimulates insulin secretion and reduces blood glucose levels. It also has other effects, such as reducing glucagon secretion, delaying gastric emptying, and reducing food intake.

Advantages and Limitations for Lab Experiments

N-[4-(acetylamino)phenyl]-4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)butanamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has been extensively studied for its potential applications in various fields, which makes it a well-established compound for research. However, the compound also has limitations, such as its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for the research on N-[4-(acetylamino)phenyl]-4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)butanamide. One area of research is the development of more potent and selective DPP-4 inhibitors. Another area of research is the investigation of the compound's potential applications in other fields, such as cancer treatment and neuroprotection. Additionally, the compound's pharmacokinetics and pharmacodynamics need to be further studied to optimize its use in clinical settings.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)butanamide has been extensively studied for its potential applications in various fields. One of the most significant applications of the compound is in the treatment of type 2 diabetes. It works by inhibiting the enzyme dipeptidyl peptidase-4 (DPP-4), which regulates the levels of incretin hormones in the body. By inhibiting DPP-4, the compound increases the levels of incretin hormones, which in turn stimulates insulin secretion and reduces blood glucose levels.